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Compound Name: [Ala2] Met-Enkephalinamide

Cat. No.: B12407390 Get Quote

For researchers, scientists, and drug development professionals, this guide provides an

objective comparison of [Ala2] Met-Enkephalinamide's (DALA) effects on conditioned heart

rate responses against other opioids. The information is supported by experimental data to

validate its performance and potential as a research tool.

[Ala2] Met-Enkephalinamide, a synthetic opioid peptide, has been a subject of investigation

for its role in modulating cardiovascular responses, particularly in the context of classical

conditioning. Understanding its effects is crucial for elucidating the intricate role of the

endogenous opioid system in learning, memory, and cardiovascular regulation. This guide

synthesizes findings from key studies to offer a clear comparison of DALA with other opioid

analogues.

Performance Comparison
Studies have demonstrated that DALA can significantly influence the acquisition of conditioned

heart rate responses. Its effects are often compared with other opioid peptides, such as D-Ala2,

D-Leu5-enkephalin (DADL), and are tested for reversibility with opioid antagonists like

naloxone.

A pivotal study investigating the effects of these peptides on the acquisition of classically

conditioned heart rate responses in rabbits found that bilateral injections of DALA into the

amygdala's central nucleus significantly weakened the learning of the conditioned heart rate
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response.[1] In contrast, similar doses of DADL did not produce an effect that differed from the

control group that received a vehicle injection.[1] This suggests a differential role of opioid

receptor subtypes in this form of learning. The attenuating effect of DALA was blocked by the

concurrent administration of the opiate antagonist naloxone, indicating that the mechanism of

action is mediated through opioid receptors.[1]

Another key study in rats demonstrated that infusion of DALA into the fourth ventricle impaired

the learning of classically conditioned bradycardia (a slowing of the heart rate).[2] Rats that

received DALA alone showed no evidence of a conditioned heart rate response during both the

conditioning phase and a subsequent drug-free test session.[2] This impairment was reversed

when DALA was co-administered with the opioid antagonist naltrexone.[2]

The following table summarizes the quantitative data from these representative studies,

offering a direct comparison of the effects of DALA and its alternatives on conditioned heart

rate responses.
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Compound Animal Model
Site of
Administration

Conditioned
Response

Key Finding

[Ala2] Met-

Enkephalinamide

(DALA)

Rabbit
Amygdala

Central Nucleus
Heart Rate

Significantly

attenuated the

acquisition of the

conditioned

response.[1]

[Ala2] Met-

Enkephalinamide

(DALA)

Rat Fourth Ventricle Bradycardia

Impaired the

learning of the

conditioned

response; no

evidence of a

conditioned

response was

observed.[2]

D-Ala2, D-Leu5-

enkephalin

(DADL)

Rabbit
Amygdala

Central Nucleus
Heart Rate

No significant

effect on the

acquisition of the

conditioned

response

compared to the

vehicle control.

[1]

Naloxone +

DALA
Rabbit

Amygdala

Central Nucleus
Heart Rate

Blocked the

attenuating effect

of DALA on the

conditioned

response.[1]

Naltrexone +

DALA
Rat Fourth Ventricle Bradycardia

Reversed the

impairment of the

conditioned

response caused

by DALA.[2]
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Experimental Protocols
The validation of DALA's effects on conditioned heart rate responses relies on meticulously

designed experimental protocols. Below are detailed methodologies from the key studies cited.

Classical Conditioning of Heart Rate in Rabbits
This experimental paradigm is designed to assess the acquisition of a conditioned emotional

response by measuring changes in heart rate.

Subjects: New Zealand albino rabbits are commonly used.

Apparatus: Rabbits are typically restrained in a Plexiglas box placed within a sound-

attenuating chamber. A speaker delivers the conditioned stimulus (CS), and electrodes are

used to deliver the unconditioned stimulus (US). Heart rate is monitored using subcutaneous

electrodes.

Procedure:

Habituation: The animals are habituated to the experimental setup to minimize stress-

induced heart rate fluctuations.

Conditioning: A neutral stimulus, such as a tone (CS), is repeatedly paired with an

aversive stimulus, like a mild electric shock (US). The US elicits an unconditioned

response (UR), which is a change in heart rate.

Drug Administration: Immediately before the conditioning session, bilateral injections of

DALA, DADL, or a vehicle solution are made into the central nucleus of the amygdala. In

antagonist studies, naloxone is administered concurrently with DALA.

Data Analysis: The change in heart rate during the CS presentation is measured and

compared across different treatment groups to determine the effect of the administered

compounds on the acquisition of the conditioned response (CR).

Classical Conditioning of Bradycardia in Rats
This protocol is used to study the learning of a conditioned slowing of the heart rate.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12407390?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Subjects: Male rats are frequently used as subjects.

Apparatus: Rats are placed in a conditioning chamber where they can receive auditory cues

(CS) and a mild footshock (US). Heart rate is monitored using implanted telemetry devices or

external electrodes.

Procedure:

Surgery: Cannulae are surgically implanted to allow for microinfusions into the fourth

ventricle.

Conditioning: A differential classical conditioning paradigm is often employed, where one

tone (CS+) is paired with the footshock, and another tone (CS-) is not.

Drug Administration: Prior to each of two successive conditioning sessions, rats receive an

infusion of DALA, DALA plus naltrexone, or saline into the fourth ventricle.

Testing: A drug-free test session is conducted after the conditioning sessions to assess the

retention of the learned response.

Data Analysis: The heart rate response to the CS+ and CS- is analyzed to determine if the

animals have learned to associate the CS+ with the impending shock, as indicated by a

decrease in heart rate (bradycardia).

Visualizing the Mechanisms
To better understand the underlying biological processes, the following diagrams illustrate the

signaling pathway of opioid receptors and a typical experimental workflow for conditioned heart

rate studies.
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Caption: Signaling pathway of [Ala2] Met-Enkephalinamide.
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Caption: Experimental workflow for conditioned heart rate studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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